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Antiviral Activity of Raltegravir in Different Cell Types

The table below summarizes the EC50 and EC90 values of Raltegravir from key studies, allowing for a

direct comparison of its potency in different human primary cells.

Cell Type Virus Strain EC50 (nM) EC90 (nM) Citation

Monocyte-Derived
Macrophages (MDMs)

HIV-1 (Wild-
type)

Not specified Not specified [1]

Peripheral Blood
Mononuclear Cells

(PBMCs)

HIV-1 (Wild-
type)

Comparable to DTG
(1.1 ± 0.9 nM)

Comparable to DTG
(5.5 ± 3.4 nM)

[1]

C8166 T-lymphocytic

cells

HIV-1 (Wild-

type)

-- -- [1]

Macrophages HIV-1 (X4

and R5
strains)

Similar or slightly higher

efficacy vs. PBMCs/T-
cells

Similar or slightly higher

efficacy vs. PBMCs/T-
cells

[2] [3]

PBMCs HIV-1 (X4
and R5

-- -- [2] [3]
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Cell Type Virus Strain EC50 (nM) EC90 (nM) Citation

strains)

C8166 T-lymphocytic
cells

HIV-1 (X4
and R5

strains)

-- -- [2] [3]

A 2014 study concluded that Raltegravir exhibited high potency in Monocyte-Derived Macrophages

(MDMs), with values comparable to those of Dolutegravir (DTG) in the same experiment (DTG EC50: 1.1 ±

0.9 nM; EC90: 5.5 ± 3.4 nM) [1]. An earlier 2011 study also noted that Raltegravir and other integrase

inhibitors showed similar or slightly higher efficacy in macrophages compared to PBMCs and T-cells

[2] [3].

Detailed Experimental Protocols

To assist with the evaluation and reproducibility of the data, here is a detailed breakdown of the key

methodologies used in the cited studies.

Cell Culture Models:

Human Primary Monocyte-Derived Macrophages (MDMs): Prepared from blood of healthy
HIV-seronegative donors. Peripheral Blood Mononuclear Cells (PBMCs) were first separated by

Ficoll-Hypaque gradient centrifugation, then monocytes were adhered to plastic plates and
differentiated into macrophages over 7-10 days [2].

Human Primary PBMCs: Isated from healthy donors using Ficoll-Hypaque gradient
centrifugation and stimulated with phytohemagglutinin (PHA) for 2-3 days before infection [1]

[2].
Lymphocytic Cell Lines: C8166 T cells (from American Type Culture Collection) and MT-2

cells were maintained in RPMI 1640 medium supplemented with fetal bovine serum and
antibiotics [1] [2] [4].

Viral Infection and Drug Susceptibility Assay:

Cells were infected with either wild-type or mutant HIV-1 strains (e.g., NL4-3, IIIB, or clinical
isolates) [1] [5].
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infected cells were treated with serial dilutions of Raltegravir and other integrase inhibitors. Viral

replication was assessed by measuring:
Syncytium formation and cytopathic effect in C8166 cells [2].

Concentration of HIV-1 p24 core antigen in culture supernatants via ELISA or flow
cytometry [1] [5].

EC50 and EC90 values were calculated by fitting data to a dose-response curve, often using a
four-parameter inhibitory sigmoid Emax model [5].

The following diagram illustrates the core workflow of these phenotypic drug susceptibility assays.
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Start: Isolate Primary Cells

Differentiate Cells
(Macrophages, PBMCs, T-cells)

Infect with HIV-1
(Wild-type or Mutant Strains)

Treat with Drug
(Serial Dilutions of Raltegravir)

Incubate and Monitor

Measure Viral Replication
(p24 ELISA, CPE, Flow Cytometry)

Calculate EC50/EC90
(Dose-Response Curve Fitting)

End: Data Analysis
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Comparative Context and Key Findings

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s548945?utm_src=pdf-body-img
https://www.smolecule.com/products/s548945?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


High Efficacy in Macrophages: The high efficacy of integrase inhibitors in macrophages is clinically

relevant due to the role of these cells as viral reservoirs in the body, including in the central nervous
system [1] [2].

Activity against Resistant Mutants: Raltegravir's activity is significantly reduced by specific
resistance mutations. A 2014 study reported that viruses with the G140S+Q148H double mutation

showed dramatically reduced replication capacity and high-level resistance to Raltegravir [1].
Barrier to Resistance in Context: While not a direct efficacy measure, the barrier to resistance is

a key differentiator between integrase inhibitors. One in vitro passage study reported that Dolutegravir
(DTG) demonstrated a higher barrier to resistance than Raltegravir and other drugs, as no resistant

virus emerged against DTG at concentrations above its EC90 during the monitoring period [4].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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